Cas no 863712-14-5 (stephalonine B)

• Product Name: stephalonine B
• CAS No: 863712-14-5
• MF: C₂₉H₃₃NO₇
• MW: 507.574828863144
• CID: 6768376
• Update Time: 2024-03-03

stephalonine B Chemical and Physical Properties

Names and Identifiers

• (+)-Stephalonine B
• Stephalonine B
• stephalonine B

• Inchi： 1S/C29H33NO7/c1-30-15-14-27-16-22(36-23(31)13-10-18-8-6-5-7-9-18)26(34-3)29(35-4)28(27,30)17-21(37-29)19-11-12-20(33-2)25(32)24(19)27/h5-13,21-22,26,32H,14-17H2,1-4H3/b13-10+/t21-,22-,26-,27-,28-,29-/m0/s1
• InChI Key： MIWIQFOIOPDLCU-NRIFHKKKSA-N
• SMILES： OC1C(OC)=CC=C2[C@@H]3C[C@@]45[C@@]([C@H]([C@H](C[C@]4(C=12)CCN5C)OC(/C=C/C1C=CC=CC=1)=O)OC)(OC)O3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• XLogP3: 2.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids